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Compound of Interest

Compound Name: 1-Decanol-D2

Cat. No.: B2769304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of

deuterated 1-decanol, a molecule of increasing interest in pharmaceutical and materials

science research. Due to the kinetic isotope effect, the substitution of protium with deuterium

can significantly alter the metabolic pathways and stability of molecules, making deuterated

compounds valuable tools in drug development and mechanistic studies. This document

summarizes the known physical properties of 1-decanol and provides estimations for its fully

deuterated analogue (1-decanol-d22), alongside detailed experimental protocols for their

determination.

Core Physical Properties
The replacement of hydrogen with deuterium atoms in 1-decanol is expected to have a

measurable impact on its physical properties. This is primarily due to the greater mass of

deuterium, which leads to a lower vibrational frequency of C-D bonds compared to C-H bonds.

This, in turn, affects the strength of intermolecular forces, such as van der Waals interactions

and hydrogen bonding. Generally, deuteration leads to a slight increase in boiling point, melting

point, and density.

Data Presentation
The following tables summarize the available quantitative data for 1-decanol and provide

estimated values for fully deuterated 1-decanol (1-decanol-d22). The estimations for the
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deuterated species are based on the general principles of isotope effects on the physical

properties of organic compounds and should be confirmed experimentally.

Table 1: Boiling and Melting Points

Compound Boiling Point (°C) Melting Point (°C)

1-Decanol 231[1][2][3][4] 5-7[1][2][3]

1-Decanol-d22 Estimated: >231 Estimated: >7

Table 2: Density and Refractive Index

Compound Density (g/cm³ at 25°C) Refractive Index (n20/D)

1-Decanol 0.829[1][2][3] 1.437[2]

1-Decanol-d22 Estimated: >0.829 Estimated: ~1.437

Note: The refractive index is primarily dependent on the electronic structure of the molecule,

which is not significantly altered by isotopic substitution. Therefore, the refractive index of

deuterated 1-decanol is expected to be very similar to that of its non-deuterated counterpart.

Experimental Protocols
Accurate determination of the physical properties of deuterated 1-decanol is crucial for its

application in research and development. The following are detailed methodologies for key

experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology:

Apparatus Setup: A small-scale distillation apparatus is assembled. This consists of a round-

bottom flask, a condenser, a thermometer, and a collection flask.
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Sample Preparation: A small volume of the deuterated 1-decanol is placed in the round-

bottom flask along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated in a heating mantle or an oil bath.

Observation: The temperature is monitored closely. The boiling point is recorded as the

temperature at which the liquid is boiling and a steady stream of distillate is collected, with

the thermometer bulb fully immersed in the vapor phase.

Pressure Correction: The atmospheric pressure is recorded, and the observed boiling point

is corrected to the standard pressure (760 mmHg) if necessary.

Determination of Melting Point
The melting point is the temperature at which a solid transitions into a liquid. For a pure

crystalline solid, this occurs over a narrow range.

Methodology:

Sample Preparation: A small amount of the solid (if deuterated 1-decanol is solid at room

temperature) is finely powdered.

Capillary Tube Loading: A small amount of the powdered sample is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A melting point apparatus is used, which consists of a heated block with a sample

holder and a magnifying lens for observation.

Heating: The capillary tube is placed in the heating block, and the temperature is increased

at a slow, controlled rate (e.g., 1-2 °C per minute) as the expected melting point is

approached.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted.

Determination of Density
Density is the mass per unit volume of a substance.
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Methodology:

Apparatus: A pycnometer (a small, calibrated glass flask) and an analytical balance are

required.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately determined.

Mass of Pycnometer with Sample: The pycnometer is filled with deuterated 1-decanol,

ensuring no air bubbles are trapped. The excess liquid is wiped off, and the filled pycnometer

is weighed.

Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with

deionized water of a known temperature. Its mass is determined.

Calculation: The density of the deuterated 1-decanol is calculated using the following

formula: Density = (Mass of sample / Mass of water) x Density of water at the measurement

temperature.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Methodology:

Apparatus: An Abbe refractometer is used for this measurement.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of the deuterated 1-decanol are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the determination of the physical

characteristics of deuterated 1-decanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-DECANOL (DECYL ALCOHOL) LR 520240500 Reagents 112-30-1 | C10H22O |
BiochemoPharma [biochemopharma.fr]

2. chembk.com [chembk.com]

3. 1-Decanol CAS#: 112-30-1 [m.chemicalbook.com]

4. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [Physical Characteristics of Deuterated 1-Decanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2769304#physical-characteristics-of-deuterated-1-
decanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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